2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(4-(furan-2-carbonyl)piperazin-1-yl)ethanone

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-1-[4-(furan-2-carbonyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H24N2O5/c1-21(2)13-15-5-3-6-16(19(15)28-21)27-14-18(24)22-8-10-23(11-9-22)20(25)17-7-4-12-26-17/h3-7,12H,8-11,13-14H2,1-2H3
• InChI Key: XLURIRDRRYIOIR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)N3CCN(CC3)C(=O)C4=CC=CO4)C
• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol

Description

2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(4-(furan-2-carbonyl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H24N2O5 and its molecular weight is 384.432. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Novel Heterocyclic System Formation

Research has demonstrated the synthesis of new heterocyclic systems through recyclization reactions involving derivatives of 2-imino-2H-furan-3one and binucleophiles, showcasing the compound's utility in creating novel chemical structures with potential pharmacological applications (Nasibullina et al., 2015).

Pharmacological Derivative Synthesis

A study on the design, synthesis, and pharmacological evaluation of novel derivatives involving furan and piperazine structures highlights the compound's relevance in the development of new therapeutic agents with antidepressant and antianxiety activities (Kumar et al., 2017).

Biological Applications

Antimicrobial Activity

Compounds structurally related to the given molecule have been synthesized and shown to exhibit significant antimicrobial activities, indicating potential applications in developing new antimicrobial agents (Rajkumar et al., 2014).

Antipsychotic Potential

Conformationally restricted butyrophenones related to the given compound, featuring benzofuran and piperazine structures, have shown affinity for dopamine and serotonin receptors, suggesting their potential as antipsychotic drugs (Raviña et al., 2000).

Chemical Transformations

Oxidation and Cyclization Reactions

The electrochemical synthesis involving oxidation of related compounds in the presence of nucleophiles presents a method for creating arylthiobenzazoles, demonstrating the versatility of related chemical structures in synthetic chemistry applications (Amani & Nematollahi, 2012).